Cas no 921544-19-6 (2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• CAS No: 921544-19-6
• MF: C₁₇H₁₄Cl₂N₂O₃
• MW: 365.21066236496
• CID: 5960854
• PubChem ID: 16801847
• Update Time: 2025-06-11

2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide
• Acetamide, 2-(2,4-dichlorophenoxy)-N-(2,3-dihydro-1-methyl-2-oxo-1H-indol-5-yl)-
• AKOS024632193
• F2257-0198
• 2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxoindolin-5-yl)acetamide
• 921544-19-6

• Inchi： 1S/C17H14Cl2N2O3/c1-21-14-4-3-12(6-10(14)7-17(21)23)20-16(22)9-24-15-5-2-11(18)8-13(15)19/h2-6,8H,7,9H2,1H3,(H,20,22)
• InChI Key： ZAQNNUSUIMHVIG-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2C)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 364.0381477g/mol
• Monoisotopic Mass: 364.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 675.1±55.0 °C(Predicted)
• pka: 12.24±0.20(Predicted)

Additional information on 2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide (CAS No. 921544-19-6) and Its Emerging Applications in Chemical Biology

The compound 2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide, identified by its CAS number 921544-19-6, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents. The structural composition of this compound, featuring a 2,4-dichlorophenoxy moiety linked to an N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide side chain, positions it as a versatile scaffold for further derivatization and functionalization.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives for their pharmacological properties. The indole core, present in the N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide moiety, is well-known for its role in various biological processes and has been extensively studied for its potential as an anti-inflammatory, anticancer, and antimicrobial agent. The incorporation of this motif into the compound under discussion not only enhances its binding affinity to biological targets but also contributes to its overall bioactivity. This synergy between the 2,4-dichlorophenoxy and indole components makes the compound a promising candidate for further investigation.

One of the most compelling aspects of 2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide is its potential as a lead compound in drug discovery. The structural features of this molecule allow it to interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have suggested that compounds with a similar indole scaffold may exhibit inhibitory effects on certain kinases and transcription factors, which are often implicated in cancer progression. The presence of the 2,4-dichlorophenoxy group further enhances its pharmacological profile by contributing to lipophilicity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These tools have been instrumental in identifying key residues within the target proteins that interact with the indole and 2,4-dichlorophenoxy moieties. Such insights have guided the design of analogs with improved potency and selectivity. For example, modifications to the side chain of the N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide component have led to compounds with enhanced binding affinity to specific kinases while minimizing off-target effects.

The synthesis of 2-(2,4-dichlorophenoxy)-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions followed by functional group modifications. The use of advanced catalytic systems has enabled more efficient and scalable production methods. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process. These advancements not only enhance the feasibility of producing this compound but also align with global efforts towards environmentally responsible chemical manufacturing.

Preclinical studies have begun to explore the pharmacological effects of CAS No. 921544-19-6 in various disease models. Initial findings suggest that this compound exhibits promising activity against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and metastasis. Furthermore, its potential anti-inflammatory properties have been highlighted in studies examining its effects on inflammatory cytokines and immune cell function. These preliminary results underscore the therapeutic potential of this molecule and warrant further investigation into its clinical applications.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of CAS No. 921544 - 19 - 6 exemplifies this collaborative approach. By integrating insights from structural biology, computational modeling, and synthetic chemistry, researchers can design molecules with optimized pharmacological properties. This holistic strategy ensures that compounds like CAS No 921544 - 19 - 6 not only demonstrate efficacy but also exhibit favorable pharmacokinetic profiles suitable for clinical translation.

The future prospects for CAS No 921544 - 19 - 6 are promising as ongoing research continues to uncover new applications and refine its therapeutic potential. Advances in high-throughput screening technologies are accelerating the discovery process by enabling rapid evaluation of large libraries of compounds for biological activity. Additionally, innovations in drug delivery systems are enhancing the efficacy of small molecule drugs by improving their bioavailability and targeting specificity. These developments hold great promise for translating basic research findings into tangible therapeutic benefits for patients worldwide.

In conclusion,CAS No 921544 - 19 - 6, or (CAS No: 921544 - 19 - 6),is a compound with significant potential in chemical biology and pharmaceutical research due to its unique structural features and multifaceted bioactivity. Its development underscores the importance of interdisciplinary collaboration and innovative approaches in drug discovery,highlighting how compounds like these contribute to advancing medical science toward addressing complex diseases.